Methyl 1-piperidin-1-ylcyclopropanecarboxylate

• CAS No.: 119326-96-4
• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol
• IUPAC Name: methyl 1-piperidin-1-ylcyclopropane-1-carboxylate
• InChI: InChI=1S/C10H17NO2/c1-13-9(12)10(5-6-10)11-7-3-2-4-8-11/h2-8H2,1H3
• InChI Key: QJOZUQJKJCCIAR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CC1)N2CCCCC2

Description

Methyl 1-piperidin-1-ylcyclopropanecarboxylate is a useful research compound. Its molecular formula is C10H17NO2 and its molecular weight is 183.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 1-aminocyclopropane-1-carboxylate (0.50 g, 4.35 mmoles), powdered potassium carbonate (2.40 g, 17.4 mmoles), and tetrabutylammonium bromide (0.140 g, 0.43 mmoles) in anhydrous acetonitrile (12 mL) was treated with 1,5-diiodopentane (1.70 g, 5.22 mmoles). The mixture was stirred for three days at 90° C. The mixture was cooled to room temperature and filtered. The filtrate was concentrated under reduced pressure. The residue was purified on an Alltech pre-packed silica gel column eluting with ethyl acetate to afford the title compound. MS(DCI) m/z 184 (M+H)+. Vaidyanathan, G.; Wilson, J. W. J. Org. Chem. 1989, 54, 1810-1815.